Cas no 6103-33-9 (2-methylphenoxathiine)

• Product Name: 2-methylphenoxathiine
• CAS No: 6103-33-9
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• CID: 1624624
• PubChem ID: 138662
• Update Time: 2025-04-21

2-methylphenoxathiine Chemical and Physical Properties

Names and Identifiers

• 2-methylphenoxathiine
• 2-Methylphenoxathiin
• phenoxathiin, 2-methyl-
• 2-Methyl-phenoxathiine
• CHEMBL67176
• 6103-33-9
• DTXSID30209903
• SCHEMBL13203013

• Inchi： 1S/C13H10OS/c1-9-6-7-11-13(8-9)15-12-5-3-2-4-10(12)14-11/h2-8H,1H3
• InChI Key： BHEPNKKGEJFULV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2OC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 214.0453
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins